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Compound of Interest

Compound Name: 1-(Pentafluorophenyl)ethanol

Cat. No.: B1359850

For Researchers, Scientists, and Drug Development Professionals

The safe and environmentally responsible disposal of 1-(Pentafluorophenyl)ethanol is a
critical aspect of laboratory safety and chemical management. This guide provides essential,
step-by-step procedures for the proper disposal of this fluorinated alcohol, ensuring compliance
with safety regulations and minimizing environmental impact.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle 1-
(Pentafluorophenyl)ethanol with appropriate safety measures. This compound is known to
cause skin and eye irritation.[1][2][3]

Personal Protective Equipment (PPE):

Gloves: Wear nitrile rubber gloves.[1]

Eye Protection: Use chemical safety goggles or a face shield.

Protective Clothing: A standard laboratory coat is required.

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[1]
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Storage of Waste:

o Waste containers should be kept tightly closed in a dry, cool, and well-ventilated designated
waste accumulation area.[1]

o Store waste away from heat, sparks, and open flames.[1]

**Step-by-Step Disposal Protocol

The disposal of 1-(Pentafluorophenyl)ethanol must be carried out in accordance with
institutional and local regulations for hazardous waste.

Step 1: Waste Identification and Segregation

1-(Pentafluorophenyl)ethanol is a halogenated organic compound. It is crucial to segregate
this waste into the appropriate waste stream to ensure proper treatment and disposal. Do not
mix it with non-halogenated waste.

Step 2: Selecting a Compatible Waste Container
o Use a clearly labeled, leak-proof waste container designated for halogenated organic waste.

¢ The container must be made of a material compatible with 1-(Pentafluorophenyl)ethanol.
High-density polyethylene (HDPE) or glass containers are generally suitable.

e Ensure the container has a secure, tight-fitting lid.
Step 3: Transferring the Waste

o Carefully transfer the 1-(Pentafluorophenyl)ethanol waste into the designated container.
Avoid splashing.

« If the chemical is in a solid form, use a clean spatula for the transfer. For liquid waste, use a
funnel.

e Do not fill the waste container to more than 90% of its capacity to allow for expansion.

Step 4: Labeling the Waste Container
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Properly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "1-(Pentafluorophenyl)ethanol”

The CAS Number: 830-50-2

The primary hazards (e.g., "Irritant™)

The accumulation start date

Your name, laboratory, and contact information
Step 5: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office or the designated
chemical waste disposal service to arrange for pickup.

» Follow their specific procedures for waste collection. Do not dispose of 1-
(Pentafluorophenyl)ethanol down the drain or in regular trash.[4]

Empty Container Disposal:

o Empty containers that held 1-(Pentafluorophenyl)ethanol must be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol).[5]

¢ The rinsate must be collected and disposed of as hazardous waste in the halogenated waste
stream.[5]

 After triple-rinsing, deface the original label and dispose of the container according to your
institution's guidelines for chemically contaminated glassware or plastic.

Spill Management

In the event of a spill:

e Evacuate the immediate area and alert others.
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o Wear the appropriate PPE as listed above.
o For small spills, absorb the material with a chemical absorbent pad or other inert material.
o For larger spills, dike the area to prevent spreading.[6]

o Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[6]

o Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.

o Ventilate the area.[6]

Quantitative Data Summary

Property Value
CAS Number 830-50-2
Molecular Formula C8H5F50
Melting Point 32-34°C
Boiling Point 68 -70°C
Flash Point 87 °C

Disposal Workflow Diagram
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Caption: Disposal workflow for 1-(Pentafluorophenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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